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  4. (2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
(2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid (2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
Brand Name: Vulcanchem
CAS No.: 110880-45-0
VCID: VC0033600
InChI: InChI=1S/C15H21N5O4S/c16-9(15(22)23)2-4-25-6-8-5-11(21)14(24-8)20-7-19-12-10(20)1-3-18-13(12)17/h1,3,7-9,11,14,21H,2,4-6,16H2,(H2,17,18)(H,22,23)/t8-,9-,11+,14+/m0/s1
SMILES: C1C(OC(C1O)N2C=NC3=C2C=CN=C3N)CSCCC(C(=O)O)N
Molecular Formula: C15H21N5O4S
Molecular Weight: 367.4 g/mol

(2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid

CAS No.: 110880-45-0

Main Products

VCID: VC0033600

Molecular Formula: C15H21N5O4S

Molecular Weight: 367.4 g/mol

(2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid - 110880-45-0

CAS No. 110880-45-0
Product Name (2S)-2-Amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
Molecular Formula C15H21N5O4S
Molecular Weight 367.4 g/mol
IUPAC Name (2S)-2-amino-4-[[(2S,4R,5R)-5-(4-aminoimidazo[4,5-c]pyridin-1-yl)-4-hydroxyoxolan-2-yl]methylsulfanyl]butanoic acid
Standard InChI InChI=1S/C15H21N5O4S/c16-9(15(22)23)2-4-25-6-8-5-11(21)14(24-8)20-7-19-12-10(20)1-3-18-13(12)17/h1,3,7-9,11,14,21H,2,4-6,16H2,(H2,17,18)(H,22,23)/t8-,9-,11+,14+/m0/s1
Standard InChIKey QJGGZPIWCXHXGB-HFAYUQKSSA-N
Isomeric SMILES C1[C@H](O[C@H]([C@@H]1O)N2C=NC3=C2C=CN=C3N)CSCC[C@@H](C(=O)O)N
SMILES C1C(OC(C1O)N2C=NC3=C2C=CN=C3N)CSCCC(C(=O)O)N
Canonical SMILES C1C(OC(C1O)N2C=NC3=C2C=CN=C3N)CSCCC(C(=O)O)N
Synonyms 3-ddAdo-HCY
S-3'-deoxy-3-deazaadenosylhomocysteine
PubChem Compound 194873
Last Modified Nov 11 2021
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